Cas no 78808-37-4 (2-Butynoic acid, 4-iodo-, methyl ester)

• Product Name: 2-Butynoic acid, 4-iodo-, methyl ester
• CAS No: 78808-37-4
• MF: C₅H₅IO₂
• MW: 223.996474027634
• CID: 5235113
• Update Time: 2025-06-20

2-Butynoic acid, 4-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butynoic acid, 4-iodo-, methyl ester

• Inchi： 1S/C5H5IO2/c1-8-5(7)3-2-4-6/h4H2,1H3
• InChI Key： BQVSPIGIRKMCHJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CCI

Additional information on 2-Butynoic acid, 4-iodo-, methyl ester

Introduction to 2-Butynoic acid, 4-iodo-, methyl ester (CAS No. 78808-37-4)

2-Butynoic acid, 4-iodo-, methyl ester (CAS No. 78808-37-4) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and synthetic chemistry. This compound is characterized by its molecular formula C₆H₇I₁O₂, with a molecular weight of approximately 216.02 g/mol. The presence of the iodine atom and the ester functional group imparts distinct reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 2-Butynoic acid, 4-iodo-, methyl ester typically involves the reaction of 2-butyne with an appropriate iodinating agent followed by esterification. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method using green chemistry principles, which significantly reduced the number of steps and minimized waste generation.

In the pharmaceutical industry, 2-Butynoic acid, 4-iodo-, methyl ester has shown promise as a key intermediate in the development of novel drugs. Its iodine substituent can be readily functionalized through various chemical transformations, such as nucleophilic substitution and cross-coupling reactions. These reactions are crucial for the synthesis of bioactive molecules with potential therapeutic applications. For example, a research team at the University of California, San Francisco, utilized this compound as a building block in the synthesis of a new class of antiviral agents targeting RNA viruses.

The physical properties of 2-Butynoic acid, 4-iodo-, methyl ester, including its melting point, boiling point, and solubility, have been well-characterized. It is generally a colorless liquid at room temperature with a characteristic odor. Its solubility in organic solvents such as ethanol and dichloromethane makes it suitable for use in various chemical reactions. However, it is important to handle this compound with care due to its reactivity and potential for forming unstable intermediates under certain conditions.

Safety considerations are paramount when working with 2-Butynoic acid, 4-iodo-, methyl ester. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, it is recommended to store this compound in a cool, dry place away from strong oxidizers and other reactive substances.

The environmental impact of 2-Butynoic acid, 4-iodo-, methyl ester has also been studied to ensure its safe use in industrial processes. A recent environmental assessment conducted by the European Chemicals Agency (ECHA) concluded that this compound does not pose significant risks to aquatic life when used within recommended guidelines. However, continuous monitoring and adherence to best practices are essential to minimize any potential adverse effects.

In conclusion, 2-Butynoic acid, 4-iodo-, methyl ester (CAS No. 78808-37-4) is a valuable compound with diverse applications in pharmaceuticals and synthetic chemistry. Its unique chemical structure and reactivity make it an attractive intermediate for the development of novel drugs and materials. Ongoing research continues to explore new synthetic methods and applications for this compound, further solidifying its importance in the scientific community.